Cas no 1805362-49-5 (Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805362-49-5
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4864410
• Update Time: 2025-10-05

Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)3-8-6(4-13)10(12)7(5-16-8)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： MCUYUJXYEXKAJQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CC(=O)OCC)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805362-49-5)

The compound Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805362-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a key intermediate in the development of novel bioactive molecules.

One of the most notable advancements in the study of this compound is its role as a versatile building block in medicinal chemistry. Researchers have successfully utilized Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate in the synthesis of complex molecules targeting enzyme inhibition and receptor modulation. The presence of bromo, chloromethyl, and difluoromethyl groups provides multiple sites for further functionalization, making it an attractive scaffold for drug discovery.

In a recent publication in the Journal of Medicinal Chemistry, a team of scientists demonstrated the compound's efficacy as an intermediate in the synthesis of kinase inhibitors. The study highlighted the compound's ability to undergo selective cross-coupling reactions, enabling the construction of diverse molecular architectures. These findings underscore the compound's potential in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's reactivity and stability under various conditions. The researchers identified optimal reaction conditions for its transformation into biologically active derivatives, providing valuable insights for future synthetic applications. The study also emphasized the importance of the difluoromethyl group in enhancing the metabolic stability and bioavailability of the resulting compounds.

Beyond its synthetic utility, Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate has also been investigated for its direct biological effects. Preliminary in vitro studies have suggested that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. While further validation is required, these findings open new avenues for its use in anti-inflammatory drug development.

In conclusion, the recent research on Ethyl 4-bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-acetate (CAS: 1805362-49-5) highlights its multifaceted role in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate and potential biological activity make it a compound of great interest for future studies. Continued exploration of its applications and optimization of its properties are expected to yield significant contributions to drug discovery and development.